(1R,6S)-6-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}cyclohex-3-ene-1-carboxylic acid

• IUPAC Name: (1R,6S)-6-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C22H21NO4/c24-21(25)18-11-5-6-12-20(18)23-22(26)27-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-10,18-20H,11-13H2,(H,23,26)(H,24,25)/t18-,20+/m1/s1
• InChI Key: WYVXOQUBSSBXKD-QUCCMNQESA-N
• Canonical SMILES: C1C=CCC(C1C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C1C=CC[C@@H]([C@@H]1C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C22H21NO4
• Molecular Weight: 363.4 g/mol
• CAS No.: 1212305-88-8

Description

(1R,6S)-6-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}cyclohex-3-ene-1-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C22H21NO4 and its molecular weight is 363.40644. The purity is usually 95%.
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Scientific Research Applications

Spin Label Amino Acid TOAC in Peptide Studies

The spin label amino acid TOAC has been used in studies of peptides to analyze backbone dynamics and peptide secondary structure. It has been a valuable probe for paramagnetic relaxation enhancement NMR studies of peptide-protein interactions, suggesting that complex amino acids can be instrumental in biochemical and biophysical research (Schreier et al., 2012).

Carboxylic Acids in Biological Activity

Natural carboxylic acids derived from plants have been known to possess antioxidant, antimicrobial, and cytotoxic activity. This illustrates the potential biomedical applications of complex carboxylic acids in developing treatments or studying biological effects (Godlewska-Żyłkiewicz et al., 2020).

Oxidative Damage and Organic Acidurias

Studies on the neuropathology of organic acidurias have highlighted the role of oxidative stress and damage caused by carboxylic acids, indicating the importance of understanding the biochemical effects of complex carboxylic acids for therapeutic strategies (Wajner et al., 2004).

Bio-Valorization of Organic Waste

Advancements in the bio-valorization of organic waste for the production of medium-chain carboxylic acids (MCCAs) have shown that carboxylic acids can be valuable platform chemicals, highlighting the potential of complex carboxylic acids in sustainable chemical production and environmental applications (Liu et al., 2023).

Future Directions

Fmoc amino acids have attracted growing interest in biomedical research and industry, with special emphasis directed towards the design and development of novel effective hydrogelators, biomaterials, or therapeutics. This suggests that future research may continue to explore these and other potential applications of Fmoc amino acids.